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Compound of Interest

Compound Name: Einecs 307-132-0
CAS No.: 97552-80-2
Cat. No.: B12672491
Get Quote
. J

Substance Identity: Nitrodecannedioic Acid, Compound
with 2,2'-Iminodiethanol (1:2)
Part 1: Executive Technical Summary

EINECS 307-132-0 refers to a specific amine-neutralized carboxylic acid derivative, primarily
utilized in industrial applications such as metalworking fluids (MWFs) and corrosion inhibition
systems. The substance is chemically identified as Nitrodecannedioic acid, compound with
2,2'-iminodiethanol (1:2) (CAS No. 97552-80-2).

This compound belongs to a class of alkanolamine salts of dicarboxylic acids. Its core function
is to provide ferrous corrosion protection while maintaining reserve alkalinity in aqueous
systems. However, its safety profile is dominated by the presence of Diethanolamine (DEA), a
secondary amine, which dictates strict handling protocols to prevent the formation of
carcinogenic nitrosamines.

Chemical Identity Matrix
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Parameter Detail
EC Number 307-132-0
CAS Number 97552-80-2

Nitrodecannedioic acid, compound with 2,2'-
Chemical Name o
iminodiethanol (1:2)

Bis(2-hydroxyethyl)ammonium nitro-

Synonyms decanedioate; Nitrosebacic acid diethanolamine
salt

Molecular Formula C10H17NOes - 2(C4H11NO2)

Functional Class Corrosion Inhibitor, pH Buffer, Surfactant

Part 2: Physicochemical Profile & Stability

Understanding the physical state is critical for formulation stability. As an ionic salt of a long-
chain acid and a hydrophilic amine, this substance exhibits amphiphilic properties.

Key Properties Table
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Property

Value | Characteristic

Relevance to Protocol

Physical State

Viscous Liguid or Paste
(Yellow/Amber)

Requires heating/agitation for

homogeneous blending.

Solubility

Highly Soluble in Water (>100
g/L)

Excellent for aqueous MWF
formulations; risk of rapid

aquatic dispersal.

pH (1% Solution)

9.0 — 10.5 (Alkaline)

Causes skin/eye irritation;
buffers acidic contaminants in
fluids.

Thermal Stability

Stable < 100°C; Decomposes
> 150°C

Avoid high-shear heating;
decomposition releases NOx

and amine vapors.

Reactivity

Incompatible with Nitrites

CRITICAL: Forms N-
nitrosodiethanolamine
(NDELA), a carcinogen.

Part 3: Hazard Characterization & Risk Mitigation

The safety profile of EINECS 307-132-0 is driven by its alkalinity and the toxicity of the free

amine (Diethanolamine).

GHS Classification (CLP/IOSHA)[1]

o Skin Irrit. 2 (H315): Causes skin irritation.

e Eye Irrit. 2 (H319): Causes serious eye irritation.[1] (Potential for Eye Dam. 1 depending on

concentration).[2]

e STOT RE 2 (H373): May cause damage to organs (liver, blood, kidneys) through prolonged

or repeated exposure (attributed to DEA content).

e Aquatic Chronic 3 (H412): Harmful to aquatic life with long-lasting effects.[3]

The Nitrosamine "Kill Switch"
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The most severe latent risk is Nitrosamine Formation.

e Mechanism: Secondary amines (DEA) react with nitrosating agents (Nitrites, Nitrogen
Oxides) under acidic or thermal stress.

e Result: Formation of N-Nitrosodiethanolamine (NDELA), a potent Group 2B carcinogen.

o Control:NEVER formulate this substance in systems containing Sodium Nitrite (NaNO3z) or
other nitrosating agents.

Part 4: Operational Protocols
Workflow 1: Safe Handling & Formulation

This workflow ensures operator safety and prevents cross-contamination.
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Figure 1: Safe handling workflow emphasizing the critical check for nitrosating agents.

Workflow 2: Emergency Response (Spilll[Exposure)

+ Eye Contact: Immediate irrigation with saline/water for 15 minutes.[4] The alkaline nature can
cause corneal saponification; rapid dilution is vital.

« Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water.
Monitor for dermatitis.
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o Spill Cleanup: Absorb with inert material (vermiculite). Do not use sawdust (combustible with
nitrates/amines). Neutralize with dilute acetic acid if legally permitted, then collect.

Part 5: Toxicological & Ecological Insight
Mechanism of Action (Toxicity)

The toxicity is primarily systemic via the Diethanolamine (DEA) moiety.

o Cellular Target: DEA inhibits choline uptake, disrupting phospholipid synthesis (cell
membrane integrity) in the liver and kidneys.

o Dermal Absorption: High.[5] The substance penetrates skin easily, contributing to systemic

load.
Quantitative Toxicity Data (Estimated from Components)
Endpoint Value Species Interpretation
Harmful if swallowed
LD50 Oral ~1,600 mg/kg Rat
(Category 4).
Low acute dermal
LD50 Dermal ~12,200 mg/kg Rabbit toxicity, but high
irritation.
] ] Harmful to aquatic
LC50 Aquatic 10-100 mg/L Fish (96h)

organisms.

Readily biodegradable
Biodegradability > 60% (28d) OECD 301 (Amine salts typically
degrade fast).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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